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Compound of Interest

Compound Name: 5-Amino-6-methoxypicolinic acid

Cat. No.: B1403787 Get Quote

CAS Number: 1256793-40-4

This technical guide provides a comprehensive overview of 5-Amino-6-methoxypicolinic
acid, a substituted picolinic acid of interest to researchers in drug discovery and medicinal

chemistry. Due to the limited availability of experimental data for this specific compound, this

document presents a combination of available information, predicted data, and established

protocols for analogous compounds to serve as a valuable resource for scientists.

Physicochemical and Spectroscopic Data
Precise experimental data for 5-Amino-6-methoxypicolinic acid is not extensively available in

published literature. The following tables summarize key identifiers and predicted

physicochemical properties.

Table 1: Compound Identification
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Identifier Value

CAS Number 1256793-40-4[1]

IUPAC Name 5-amino-6-methoxypyridine-2-carboxylic acid

Molecular Formula C₇H₈N₂O₃[1]

Molecular Weight 168.15 g/mol [1]

SMILES COC1=C(N)C=CC(=N1)C(=O)O[1]

Table 2: Predicted Physicochemical Properties

Property Predicted Value Notes

Melting Point Not available

Data for the related compound

5-Methoxypicolinic acid is 172-

174 °C.

Boiling Point Not available

Data for the related compound

5-Methoxypicolinic acid is

312.8°C at 760 mmHg.

Solubility Not available

Picolinic acids are generally

soluble in polar organic

solvents and sparingly soluble

in water.

pKa Not available

The carboxylic acid moiety is

expected to have a pKa in the

range of 2-4, while the amino

group's pKa will be influenced

by the pyridine ring.

LogP Not available

The presence of both polar

(amino, carboxylic acid) and

non-polar (methoxy) groups

suggests a moderate LogP

value.
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Note: The predicted values are generated from computational models and should be confirmed

experimentally.

Synthesis and Characterization
While a specific, validated synthesis protocol for 5-Amino-6-methoxypicolinic acid is not

documented in readily accessible literature, a plausible synthetic route can be devised based

on established methods for the synthesis of substituted aminopicolinic acids.

Proposed Experimental Protocol: Synthesis of 5-Amino-
6-methoxypicolinic acid
This proposed multi-step synthesis starts from a commercially available substituted pyridine.

Step 1: Nitration of 6-methoxypicolinic acid

To a stirred solution of 6-methoxypicolinic acid in concentrated sulfuric acid, slowly add

fuming nitric acid at 0°C.

Allow the reaction mixture to warm to room temperature and then heat gently to 50-60°C for

several hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture onto crushed ice and neutralize with a suitable

base (e.g., sodium hydroxide solution) to precipitate the nitro-substituted product.

Filter, wash with cold water, and dry the crude 5-nitro-6-methoxypicolinic acid.

Step 2: Reduction of the Nitro Group

Dissolve the 5-nitro-6-methoxypicolinic acid in a suitable solvent such as ethanol or ethyl

acetate.

Add a catalyst, for example, 10% palladium on carbon.

Hydrogenate the mixture in a Parr apparatus under a hydrogen atmosphere (typically 40-50

psi) at room temperature.
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Monitor the reaction by TLC until the starting material is consumed.

Filter the reaction mixture through a pad of Celite to remove the catalyst.

Evaporate the solvent under reduced pressure to yield the crude 5-Amino-6-
methoxypicolinic acid.

Purify the product by recrystallization or column chromatography.

Characterization
The synthesized compound should be thoroughly characterized to confirm its identity and purity

using the following techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure.

Mass Spectrometry (MS): To confirm the molecular weight.

Infrared (IR) Spectroscopy: To identify the functional groups present.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

Potential Biological Activities and Signaling
Pathways
Specific biological activities and associated signaling pathways for 5-Amino-6-
methoxypicolinic acid have not been reported. However, based on the activities of structurally

related compounds, some potential areas of interest for biological screening can be proposed.

Picolinic acid derivatives and other substituted aminopyridines have been investigated for a

range of biological activities, including antimicrobial, anti-inflammatory, and anticancer

properties.

The workflow for investigating a novel compound like 5-Amino-6-methoxypicolinic acid
would typically follow a path from synthesis and characterization to biological screening and

mechanism of action studies.
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Synthesis & Characterization

Biological Evaluation

Mechanism of Action Studies

Chemical Synthesis

Purification (Chromatography/Recrystallization)

Structural Characterization (NMR, MS, IR)

Purity Analysis (HPLC)

Primary Biological Screening (e.g., cell viability assays)

Hit Identification

Dose-Response & IC50 Determination

Secondary Assays (e.g., target-based assays)

Target Identification & Validation

Signaling Pathway Analysis

In Vivo Model Testing

Click to download full resolution via product page

General workflow for the development of a novel chemical entity.
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Experimental Workflows
The following diagrams illustrate generalized workflows for the synthesis and biological

screening of a novel compound such as 5-Amino-6-methoxypicolinic acid.

Starting Material:
6-Methoxypicolinic Acid

Nitration
(H₂SO₄, HNO₃)

Reduction
(H₂, Pd/C)

Purification
(e.g., Recrystallization)

Characterization
(NMR, MS, HPLC)

Pure 5-Amino-6-methoxypicolinic Acid

Click to download full resolution via product page

Proposed synthesis workflow for 5-Amino-6-methoxypicolinic acid.
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Test Compound
(5-Amino-6-methoxypicolinic acid)

Select Relevant
Cell Lines

Cell Viability Assay
(e.g., MTT, MTS)

Determine IC₅₀

Target-Based Assay
(e.g., Kinase Assay)

Mechanism of Action Study
(e.g., Western Blot, qPCR)

Lead Optimization
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Workflow for in vitro biological screening of a novel compound.

Conclusion
5-Amino-6-methoxypicolinic acid represents a novel chemical entity with potential for further

investigation in the fields of medicinal chemistry and drug discovery. While specific

experimental data is currently limited, this technical guide provides a foundational resource for

researchers by outlining predicted properties, a plausible synthetic route, and general
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workflows for characterization and biological evaluation. Further experimental work is

necessary to fully elucidate the chemical and biological properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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